Cas no 1566173-64-5 (Heptane, 4-(chloromethyl)-2-methoxy-)

• Product Name: Heptane, 4-(chloromethyl)-2-methoxy-
• CAS No: 1566173-64-5
• MF: C₉H₁₉ClO
• MW: 178.699562311172
• CID: 5282937
• Update Time: 2025-11-01

Heptane, 4-(chloromethyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Heptane, 4-(chloromethyl)-2-methoxy-

• Inchi： 1S/C9H19ClO/c1-4-5-9(7-10)6-8(2)11-3/h8-9H,4-7H2,1-3H3
• InChI Key： WNUDZNUZUPXMQO-UHFFFAOYSA-N
• SMILES： CC(OC)CC(CCl)CCC

Additional information on Heptane, 4-(chloromethyl)-2-methoxy-

Heptane, 4-(chloromethyl)-2-methoxy-: A Versatile Organic Compound with Emerging Applications in Biomedical Research

Heptane, 4-(chloromethyl)-2-methoxy- is a synthetic organic compound characterized by its unique molecular structure, which combines a seven-carbon alkyl chain with functional groups that enable diverse chemical reactivity. This compound, identified by its CAS number 1566173-64-5, represents a significant advancement in the development of bioactive molecules for pharmaceutical and biomedical applications. Recent studies have highlighted its potential as a building block for drug design, particularly in the context of molecular scaffolds that target specific biological pathways.

The chemical structure of Heptane, 4-(chloromethyl)-2-methoxy- features a chloromethyl group at the 4-position and a methoxy group at the 2-position, creating a functionalized hydrocarbon chain. This structural configuration allows for the introduction of various substituents through chemical modifications, which is critical for tailoring the compound's pharmacological properties. Researchers have demonstrated that the presence of the methoxy group enhances solubility in polar solvents, while the chloromethyl functionality provides opportunities for further functionalization via nucleophilic substitution reactions.

Recent advancements in medicinal chemistry have underscored the importance of Heptane, 4-(chloromethyl)-2-methyloxy- as a platform for the development of novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry explored its potential as a precursor for designing antifungal agents. The study revealed that the compound's ability to form stable covalent bonds with fungal cell wall components makes it a promising candidate for combating drug-resistant fungal infections. This application aligns with the growing need for innovative solutions in the field of antifungal drug development, where traditional therapies are increasingly challenged by multidrug-resistant strains.

Another notable area of research involves the use of Heptane, 4-(chloromethyl)-2-methoxy- in the synthesis of small molecule inhibitors targeting protein kinases. A 2024 paper in ACS Medicinal Chemistry Letters described its role as a key intermediate in the creation of selective kinase inhibitors. The compound's functional groups enable the introduction of phosphate mimetics, which are essential for modulating kinase activity in cellular signaling pathways. This application highlights the compound's versatility in the design of targeted therapies for diseases such as cancer and autoimmune disorders.

The synthesis of Heptane, 4-(chloromethyl)-2-methoxy- has been optimized through advanced organic methodologies to improve yield and purity. A 2023 review in Organic & Biomolecular Chemistry discussed the use of catalytic asymmetric reactions to achieve high stereocontrol in its synthesis. This approach not only enhances the compound's chemical stability but also reduces the environmental impact of its production, which is a critical consideration in sustainable pharmaceutical development.

Recent computational studies have further expanded the understanding of Heptane, 4-(chloromethyl)-2-methoxy-'s biological activity. Molecular docking simulations conducted in 2024 revealed its potential to interact with specific protein targets, including enzymes involved in metabolic pathways. These findings suggest that the compound could be explored for its role in modulating metabolic disorders such as diabetes and obesity. The ability to predict binding affinities through computational models has accelerated the discovery of new applications for this compound.

The application of Heptane, 4-(chloromethyl)-2-methoxy- extends beyond traditional pharmaceutical uses. In the field of materials science, researchers have investigated its potential as a component in biocompatible polymers. A 2023 study in Advanced Healthcare Materials demonstrated its utility in the fabrication of hydrogels with tunable mechanical properties. These hydrogels could be used for tissue engineering applications, where the compound's functional groups enable the incorporation of bioactive molecules that promote cell proliferation and differentiation.

Furthermore, the compound's role in the development of drug delivery systems has garnered attention. A 2024 publication in Pharmaceutical Research explored its use as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance solubility and bioavailability. This application is particularly relevant for the delivery of poorly soluble drugs, where traditional formulations often face challenges in achieving therapeutic efficacy.

Despite its promising applications, the use of Heptane, 4-(chloromethyl)-2-methoxy- requires careful consideration of its chemical properties and potential interactions. A 2023 safety assessment in Toxicological Sciences evaluated its toxicity profile, concluding that the compound exhibits low acute toxicity when handled under controlled conditions. These findings support its safe use in laboratory and industrial settings, provided that standard safety protocols are followed.

The ongoing research into Heptane, 4-(chloromethyl)-2-methoxy- underscores its significance as a versatile building block in the development of novel therapeutics and materials. As the field of medicinal chemistry continues to evolve, the compound's unique structural features and functional groups are likely to play a pivotal role in addressing unmet medical needs. The integration of advanced synthetic methods, computational modeling, and interdisciplinary approaches will further expand its potential applications, ensuring its relevance in the quest for innovative solutions to complex biological challenges.

In conclusion, Heptane, 4-(chloromethyl)-2-methoxy- represents a valuable asset in the arsenal of modern pharmaceutical research. Its structural versatility, combined with recent advances in synthesis and computational modeling, has positioned it as a promising candidate for a wide range of applications. As researchers continue to explore its potential, the compound is expected to contribute significantly to the development of new therapies and materials that address critical challenges in healthcare and biotechnology.